Cas no 2172216-28-1 (1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol)
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol
- 2172216-28-1
- EN300-1644128
-
- Inchi: 1S/C13H25NOS/c1-10-7-11(2)9-13(15,8-10)12(14)3-5-16-6-4-12/h10-11,15H,3-9,14H2,1-2H3
- InChI Key: QJUPDHCZTYGMGE-UHFFFAOYSA-N
- SMILES: S1CCC(CC1)(C1(CC(C)CC(C)C1)O)N
Computed Properties
- Exact Mass: 243.16568559g/mol
- Monoisotopic Mass: 243.16568559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 71.6Ų
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1644128-0.05g |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol |
2172216-28-1 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1644128-0.1g |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol |
2172216-28-1 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1644128-0.25g |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol |
2172216-28-1 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1644128-0.5g |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol |
2172216-28-1 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1644128-1.0g |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol |
2172216-28-1 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1644128-2.5g |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol |
2172216-28-1 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1644128-5.0g |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol |
2172216-28-1 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1644128-10.0g |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol |
2172216-28-1 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1644128-50mg |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol |
2172216-28-1 | 50mg |
$1261.0 | 2023-09-22 | ||
| Enamine | EN300-1644128-100mg |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol |
2172216-28-1 | 100mg |
$1320.0 | 2023-09-22 |
1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol
Introduction to 1-(4-Aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol (CAS No. 2172216-28-1)
1-(4-Aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol (CAS No. 2172216-28-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 1-(4-Aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol.
Chemical Structure and Properties: The molecular formula of 1-(4-Aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol is C10H19NOS. The compound features a cyclohexane ring with two methyl groups at the 3 and 5 positions, and a thianyl group (a five-membered ring containing sulfur) attached to the 4-position of the cyclohexane ring. The presence of an amino group on the thianyl ring adds to its functional versatility. The hydroxyl group at the 1-position further enhances its reactivity and solubility properties.
Synthesis Methods: Several synthetic routes have been developed for the preparation of 1-(4-Aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol. One common method involves the reaction of 3,5-dimethylcyclohexanone with thiourea to form an intermediate thioamide, which is then cyclized to form the thianyl ring. Subsequent reduction and functionalization steps are employed to introduce the amino and hydroxyl groups. Another approach involves the use of organometallic reagents and catalytic systems to achieve selective functionalization of the cyclohexane ring.
Biological Activities: Recent studies have highlighted the diverse biological activities of 1-(4-Aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol. In vitro assays have demonstrated its potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, this compound has shown anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Preliminary in vivo studies have also indicated potential neuroprotective and cardioprotective activities, making it a promising candidate for further drug development.
Pharmacological Applications: The unique combination of structural features in 1-(4-Aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol has led researchers to explore its potential in various pharmacological applications. Its antioxidant and anti-inflammatory properties make it a potential therapeutic agent for treating oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and chronic inflammatory conditions. Moreover, its neuroprotective effects suggest potential applications in the treatment of neurological disorders like Alzheimer's disease and Parkinson's disease.
Clinical Trials and Research Developments: While 1-(4-Aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol is still in the early stages of clinical evaluation, several preclinical studies have provided encouraging results. These studies have focused on optimizing its pharmacokinetic properties and evaluating its safety profile. Ongoing research aims to identify suitable drug delivery systems and formulations that can enhance its bioavailability and therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through clinical trials.
Safety Considerations: As with any new chemical entity, thorough safety assessments are essential before advancing 1-(4-Aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol into clinical trials. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, continued monitoring for potential side effects and long-term safety is necessary as it progresses through clinical development.
Conclusion: In summary, 1-(4-Aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol (CAS No. 2172216-28-1) represents a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in various disease areas.
2172216-28-1 (1-(4-aminothian-4-yl)-3,5-dimethylcyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)